Cas no 103971-43-3 (5-Bromo-4-chloro-2-methylpyridin-1-ium-1-olate)

• Product Name: 5-Bromo-4-chloro-2-methylpyridin-1-ium-1-olate
• CAS No: 103971-43-3
• MF: C₆H₅BrClNO
• MW: 222.466999769211
• MDL: MFCD25954706
• CID: 1147180
• PubChem ID: 13682778
• Update Time: 2025-10-29

5-Bromo-4-chloro-2-methylpyridin-1-ium-1-olate Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-chloro-2-methyl-1-oxidopyridin-1-ium
• 4-chloro-5-bromo-2-picoline-N-oxide
• AGN-PC-00NKAA
• Pyridine, 5-bromo-4-chloro-2-methyl-, 1-oxide
• 3-bromo-4-chloro-6-methylpyridine N-oxide
• 5-bromo-4-chloro-2-methylpyridine-1-oxide
• 5-bromo-4-chloro-2-methylpyridine oxide
• 5-bromo-4-chloro-2-methylpyridine N-oxide
• ACMC-20m6rf
• SureCN2259452
• CTK0G6687
• 5-Bromo-4-chloro-2-methylpyridine 1-oxide
• EN300-206703
• DTXSID40546634
• SCHEMBL2259452
• 5-bromo-4-chloro-2-methylpyridin-1-ium-1-olate
• G67633
• 5-Bromo-4-chloro-2-methyl-1-oxo-1lambda~5~-pyridine
• 103971-43-3
• IZXSYVQEPYNCMC-UHFFFAOYSA-N
• 5-Bromo-4-chloro-2-methylpyridin-1-ium-1-olate

• MDL： MFCD25954706
• Inchi： 1S/C6H5BrClNO/c1-4-2-6(8)5(7)3-9(4)10/h2-3H,1H3
• InChI Key： IZXSYVQEPYNCMC-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C)=[N+](C=1)[O-])Cl

Computed Properties

• Exact Mass: 220.92430g/mol
• Monoisotopic Mass: 220.92430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 25.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 5-Bromo-4-chloro-2-methylpyridin-1-ium-1-olate

Comprehensive Overview of 5-Bromo-4-chloro-2-methylpyridin-1-ium-1-olate (CAS No. 103971-43-3)

The compound 5-Bromo-4-chloro-2-methylpyridin-1-ium-1-olate (CAS No. 103971-43-3) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a pyridine core substituted with bromo, chloro, and methyl groups, this compound serves as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

One of the key reasons for the rising interest in 5-Bromo-4-chloro-2-methylpyridin-1-ium-1-olate is its role in cross-coupling reactions, a hot topic in modern organic synthesis. The presence of both bromo and chloro substituents makes it an excellent candidate for palladium-catalyzed reactions, which are widely used in the pharmaceutical industry to construct complex molecular architectures. This aligns with the current trend of optimizing green chemistry protocols, as researchers seek eco-friendly alternatives to traditional synthetic methods.

In the context of AI-driven drug discovery, 5-Bromo-4-chloro-2-methylpyridin-1-ium-1-olate has been identified as a valuable building block for virtual screening libraries. Computational chemists frequently search for halogenated pyridine derivatives due to their enhanced binding affinity and metabolic stability. The compound's CAS No. 103971-43-3 is often referenced in patent literature, particularly in applications related to central nervous system (CNS) therapeutics, reflecting the pharmaceutical industry's focus on neurological disorders.

The physicochemical properties of 5-Bromo-4-chloro-2-methylpyridin-1-ium-1-olate contribute to its utility in material science applications. Its molecular weight of 236.47 g/mol and moderate polarity make it suitable for high-performance liquid chromatography (HPLC) analysis, a technique frequently discussed in analytical chemistry forums. Recent studies have also explored its potential as a ligand precursor in coordination chemistry, addressing the search for novel catalysts in industrial processes.

From a supply chain perspective, the availability of CAS No. 103971-43-3 has become increasingly important for contract research organizations (CROs) and academic laboratories. The compound's stability under standard storage conditions (typically 2-8°C) makes it a practical choice for long-term research projects, a frequent concern among synthetic chemists. Quality control protocols for this material often emphasize nuclear magnetic resonance (NMR) spectroscopy verification, reflecting the pharmaceutical industry's stringent purity requirements.

Recent advancements in continuous flow chemistry have opened new possibilities for utilizing 5-Bromo-4-chloro-2-methylpyridin-1-ium-1-olate in scaled-up synthetic processes. This aligns with the chemical industry's shift toward process intensification, a topic generating substantial discussion in chemical engineering circles. The compound's reactivity profile makes it particularly suitable for multistep telescoped syntheses, addressing the growing demand for efficient manufacturing strategies.

In the context of intellectual property, CAS No. 103971-43-3 appears in numerous patent applications related to herbicide development, reflecting the agrochemical sector's ongoing search for selective weed control agents. The methylpyridinium moiety in particular has been identified as a key structural feature for biological activity, making this compound a subject of ongoing structure-activity relationship (SAR) studies.

The analytical characterization of 5-Bromo-4-chloro-2-methylpyridin-1-ium-1-olate typically involves mass spectrometry and infrared spectroscopy, techniques that are frequently searched by quality control professionals. Recent method development has focused on UHPLC-MS analysis, addressing the need for faster and more sensitive analytical techniques in pharmaceutical quality assurance. These applications position the compound as relevant to current trends in analytical method validation.

From a regulatory compliance perspective, proper handling procedures for 5-Bromo-4-chloro-2-methylpyridin-1-ium-1-olate are frequently discussed in laboratory safety forums. While not classified as hazardous under standard protocols, appropriate personal protective equipment (PPE) is recommended when working with this compound, reflecting the chemical industry's increased focus on occupational health and safety standards.

The future research directions for CAS No. 103971-43-3 likely involve exploration of its bioconjugation potential, particularly in the development of targeted drug delivery systems. This aligns with current trends in precision medicine and the pharmaceutical industry's search for more effective therapeutic modalities. The compound's structural features make it amenable to various click chemistry reactions, a rapidly growing area in chemical biology.